Cas no 2361215-32-7 (PI3K/mTOR Inhibitor-4)

• Product Name: PI3K/mTOR Inhibitor-4
• CAS No: 2361215-32-7
• MF: C₂₇H₂₂FN₃O₆S
• MW: 535.54348897934
• CID: 5155270
• PubChem ID: 148564044
• Update Time: 2024-11-05

PI3K/mTOR Inhibitor-4 Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[5-[3,4-dihydro-4-(4-methoxyphenyl)-3-oxo-2H-1,4-benzoxazin-6-yl]-2-methoxy-3-pyridinyl]-4-fluoro-
• PI3K/mTOR Inhibitor-4
• MS-29893
• 2361215-32-7
• BDBM50516449
• HY-128333
• CS-0099073
• EX-A7071
• CHEMBL4528675
• F82416
• DA-76857
• 4-fluoro-N-[2-methoxy-5-[4-(4-methoxyphenyl)-3-oxo-1,4-benzoxazin-6-yl]pyridin-3-yl]benzenesulfonamide

• Inchi： 1S/C27H22FN3O6S/c1-35-21-8-6-20(7-9-21)31-24-14-17(3-12-25(24)37-16-26(31)32)18-13-23(27(36-2)29-15-18)30-38(33,34)22-10-4-19(28)5-11-22/h3-15,30H,16H2,1-2H3
• InChI Key： MVOGBVAVCQDEHO-UHFFFAOYSA-N
• SMILES： O=C1COC2=CC=C(C3=CN=C(OC)C(NS(C4C=CC(F)=CC=4)(=O)=O)=C3)C=C2N1C1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 535.12133477g/mol
• Monoisotopic Mass: 535.12133477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones